Cas no 87486-34-8 (3,5-Dibromo-1-methylpyrazin-2(1H)-one)

3,5-Dibromo-1-methylpyrazin-2(1H)-one structure

87486-34-8 structure

Product Name:3,5-Dibromo-1-methylpyrazin-2(1H)-one

CAS No:87486-34-8

MF:C₅H₄Br₂N₂O

MW:267.906059265137

MDL:MFCD12022617

CID:838729

PubChem ID:13062969

Update Time:2024-10-26

3,5-Dibromo-1-methylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 3,5-Dibromo-1-methylpyrazin-2(1H)-one
- 3,5-Dibromo-1-methyl-1H-pyrazin-2-one
- 3,5-dibromo-1-methyl-2(1H)-pyrazinone
- 2(1H)-Pyrazinone, 3,5-dibromo-1-methyl-
- 3,5-dibromo-1-methyl-1,2-dihydropyrazin-2-one
- 3,5-dibromo-1-methylpyrazin-2-one
- LNVJQIHAUHVGEV-UHFFFAOYSA-N
- 3,5-dibromo-1-methyl-pyrazin-2-one
- FCH1408984
- 3,5-dibromo-1-methyl-2(1H)pyrazinone
- SY038083
- 3,5-Dibromo-1-methylpyrazine-2(1H)-one
- AX
- 3,5-Dibromo-1-methyl-2(1H)-pyrazinone (ACI)
- DB-365735
- SCHEMBL171024
- 3 pound not5-Dibromo-1-methylpyrazin-2(1H)-one
- DTXSID30516841
- CS-B0088
- MFCD12022617
- 87486-34-8
- GS-4406
- 3,5-dibromo-1-methyl pyrazin-2(1H)-one
- AKOS015834411
- MDL： MFCD12022617
- Inchi： 1S/C5H4Br2N2O/c1-9-2-3(6)8-4(7)5(9)10/h2H,1H3
- InChI Key： LNVJQIHAUHVGEV-UHFFFAOYSA-N
- SMILES： O=C1N(C)C=C(Br)N=C1Br

Computed Properties

Exact Mass: 267.86699g/mol
Monoisotopic Mass: 265.86904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7
XLogP3: 1.5

Experimental Properties

Color/Form: No data avaiable
Density: 2.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 261.9±50.0 °C at 760 mmHg
Flash Point: 112.2±30.1 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Dibromo-1-methylpyrazin-2(1H)-one Security Information

Signal Word：warning
Hazard Statement： H302
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Inert atmosphere,2-8°C

3,5-Dibromo-1-methylpyrazin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PQ984-5g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	97+%	5g	1147.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PQ984-1g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	97+%	1g	260.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PQ984-250mg	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	97+%	250mg	170CNY	2021-05-08
Fluorochem	078360-1g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%	1g	￡36.00	2022-03-01
Fluorochem	078360-5g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%	5g	￡108.00	2022-03-01
Fluorochem	078360-10g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%	10g	￡180.00	2022-03-01
Fluorochem	078360-25g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%	25g	￡359.00	2022-03-01
Chemenu	CM168852-5g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%+	5g	$182	2021-08-05
Chemenu	CM168852-25g	3,5-Dibromo-1-methylpyrazin-2(1H)-one	87486-34-8	95%+	25g	$709	2021-08-05
TRC	D425910-100mg	3,5-Dibromo-1-methylpyrazin-2(1h)-one	87486-34-8		100mg	$64.00	2023-05-18

3,5-Dibromo-1-methylpyrazin-2(1H)-one Production Method

Production Method 1

25808-30-4

15219-34-8

87486-34-8

Reaction Conditions

1.1 80 - 100 °C

Reference

Oxalyl bromide

Ennis, Michael D., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-2

Production Method 2

25808-30-4

15219-34-8

87486-34-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 18 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Dimethylformamide ; 0 °C → 12 °C
1.3 12 °C → 16 °C; 20 min, cooled; 30 min, 25 °C; 18 h, 25 °C → reflux; reflux → 25 °C
1.4 Reagents: Sodium carbonate Solvents: Water ; pH 8, 25 °C

Reference

Potent and selective Bruton's tyrosine kinase inhibitors: Discovery of GDC-0834

Young, Wendy B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(6), 1333-1337

Production Method 3

87486-44-0

15219-34-8

87486-34-8

Reaction Conditions

1.1 Solvents: Dimethylformamide , Dichloromethane ; 24 h, reflux

Reference

Design, Synthesis, and SAR of a Novel Pyrazinone Series with Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitory Activity

Heeres, Jan; et al, Journal of Medicinal Chemistry, 2005, 48(6), 1910-1918

Production Method 4

590-17-0

15219-34-8

87486-34-8

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ; reflux
1.2 Solvents: Dichloromethane ; reflux

Reference

Discovery of 5-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl)pyrazin-2(1H)-one derivatives as new potent PB2 inhibitors

Yang, Jianhong; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(13), 1609-1613

Production Method 5

87486-34-8

Reaction Conditions

1.1 Reagents: Hydrogen bromide
2.1 80 - 100 °C

Reference

Oxalyl bromide

Ennis, Michael D., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-2

3,5-Dibromo-1-methylpyrazin-2(1H)-one Raw materials

3,5-Dibromo-1-methylpyrazin-2(1H)-one Preparation Products

3,5-Dibromo-1-methylpyrazin-2(1H)-one (87486-34-8)

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:87486-34-8)3,5-DibroMo-1-Methylpyrazin-2(1H)-one

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Purity:99.9%

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Amadis Chemical Company Limited

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Quantity:10g/25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:36

Price ($):219.0/456.0/1147.0

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Shanghai Joy Biotech Ltd

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(CAS:87486-34-8)3,5-DibroMo-1-Methylpyrazin-2(1H)-one

Order Number:JY161

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Quantity:100g;1kg;10kg;25kg

Purity:98%

Pricing Information Last Updated:Friday, 30 May 2025 09:05

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Email:miley@joybiotech.com

3,5-Dibromo-1-methylpyrazin-2(1H)-one Related Literature

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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

87486-34-8 (3,5-Dibromo-1-methylpyrazin-2(1H)-one) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:87486-34-8)3,5-DibroMo-1-Methylpyrazin-2(1H)-one

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:87486-34-8)3,5-Dibromo-1-methylpyrazin-2(1H)-one

Purity:99%/99%/99%

Quantity:10g/25g/100g

Price ($):219.0/456.0/1147.0